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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Dimefox and Demeton, two organophosphate
compounds known for their potent inhibition of acetylcholinesterase (AChE). Both substances
are recognized for their high toxicity, primarily stemming from their ability to disrupt the normal
function of the nervous system by irreversibly blocking AChE. This enzyme is critical for

hydrolyzing the neurotransmitter acetylcholine, thereby terminating nerve signals. Its inhibition
leads to an accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors.

[1]

While both Dimefox and Demeton are established as potent AChE inhibitors, a direct
guantitative comparison of their inhibition potency through metrics such as IC50 or Ki values is
not readily available in the reviewed scientific literature. Organophosphate pesticides are
known to vary in their potency, and this can be influenced by their chemical structure.[2][3]
Demeton itself is a mixture of two isomers, demeton-O and demeton-S, which exhibit different
toxicities and biological activities.[4]

Potency Comparison

Due to the absence of specific IC50 values in the available literature, a direct quantitative
comparison of the acetylcholinesterase inhibition potency between Dimefox and Demeton
cannot be presented. Both are classified as highly toxic organophosphate insecticides,
indicating a strong inhibitory effect on AChE.[4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b150142?utm_src=pdf-interest
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://www.mdpi.com/2305-6304/11/10/866
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6631413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1459930/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1537.htm
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1537.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

] Source
Compound Target Enzyme  IC50/Ki Value . Notes
Organism
Classified as a
) Acetylcholinester  Data not N highly toxic
Dimefox ) Not specified
ase (AChE) available organophosphat
e insecticide.
A mixture of
, demeton-O and
Acetylcholinester  Data not N
Demeton Not specified demeton-S

ase (AChE) available . o
isomers with high

toxicity.[4]

Mechanism of Action: Acetylcholinesterase
Signaling Pathway

Acetylcholinesterase plays a crucial role in cholinergic synapses by terminating the nerve
impulse. The process begins with the release of the neurotransmitter acetylcholine (ACh) from
the presynaptic neuron into the synaptic cleft. ACh then binds to its receptors on the
postsynaptic neuron, propagating the signal. To prevent continuous stimulation, AChE rapidly
hydrolyzes ACh into choline and acetate, which are then recycled. Organophosphate inhibitors
like Dimefox and Demeton irreversibly bind to the active site of AChE, rendering the enzyme
non-functional. This leads to an accumulation of ACh in the synaptic cleft, causing a cholinergic
crisis characterized by excessive nerve stimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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